
"Acid yellow 61" molecular weight and formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Acid yellow 61

Cat. No.: B13833351 Get Quote

In-Depth Technical Guide: Acid Yellow 61
This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and experimental applications of Acid Yellow 61 (C.I. 18968), an acid dye widely utilized in the

textile, leather, and paper industries. This document is intended for researchers, scientists, and

professionals in drug development and related fields who require detailed technical information.

Core Chemical and Physical Properties
Acid Yellow 61 is a yellow powder known for its solubility in water. It is primarily used for

dyeing materials such as wool, silk, and polyamide fibers.[1][2]

Quantitative Data Summary
The molecular formula and weight of Acid Yellow 61 have been reported with slight variations

across different sources. The table below summarizes these key quantitative data points.
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Property Value Source(s)

Molecular Formula C₂₄H₂₂Cl₂N₅NaO₆S₂
ChemicalBook[3], Chongqing

Chemdad Co.[4]

C₂₄H₂₀Cl₂N₅NaO₆S₂ World dye variety[1]

Molecular Weight 634.48 g/mol
ChemicalBook[3], Chongqing

Chemdad Co.[4]

632.47 g/mol World dye variety[1]

CAS Number 12217-38-8 All sources

Synthesis of Acid Yellow 61
The synthesis of Acid Yellow 61 is a two-step process involving diazotization followed by a

coupling reaction.[1] The process begins with the diazotization of 2-Amino-N-ethyl-N-

phenylbenzenesulfonamide. This intermediate is then coupled with 2,5-Bichloro-4-(3-methyl-5-

oxo-4,5-dihydropyrazol-1-yl)benzenesulfonic acid to yield the final Acid Yellow 61 dye.
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Synthesis pathway of Acid Yellow 61.

Experimental Protocols
While specific experimental protocols for Acid Yellow 61 are not extensively detailed in publicly

available literature, its property of being an acid dye allows for the adaptation of general

protocols for similar dyes. One cited application is its adsorption and removal from aqueous

solutions using organobentonite. The following is a detailed methodology for a typical

adsorption experiment, adapted from the study by Baskaralingam et al. (2006) on the

adsorption of an acid dye onto organobentonite.[3]

Protocol: Adsorption of Acid Yellow 61 onto
Organobentonite
1. Preparation of Organobentonite (Adsorbent):
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Materials:

Bentonite clay

Cationic surfactant (e.g., cetyltrimethylammonium bromide - CTAB)

Distilled water

Silver nitrate (AgNO₃) solution (0.1 M)

Procedure:

Prepare a suspension of bentonite in distilled water (e.g., 25 g of bentonite in 250 mL of

water).

Add a calculated amount of the cationic surfactant (e.g., 5 g of CTAB) to the bentonite

suspension. The amount of surfactant is typically based on the cation exchange capacity

(CEC) of the bentonite.

Stir the mixture at room temperature for 12-24 hours to allow for cation exchange.

Filter the resulting organobentonite.

Wash the filtered product repeatedly with distilled water. Test the filtrate with the AgNO₃

solution to ensure the complete removal of bromide ions (the absence of a white

precipitate indicates removal).

Dry the washed organobentonite in an oven at 110°C for approximately 6 hours.

Grind the dried organobentonite to a fine powder (e.g., to pass through a 200-mesh sieve).

2. Batch Adsorption Experiment:

Materials:

Prepared organobentonite

Stock solution of Acid Yellow 61 of known concentration
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pH meter

Shaker or magnetic stirrer

Spectrophotometer

Procedure:

Prepare a series of solutions of Acid Yellow 61 with varying initial concentrations from the

stock solution.

For each concentration, take a fixed volume of the dye solution (e.g., 50 mL) in a flask.

Adjust the pH of the solutions to a desired value using dilute HCl or NaOH, as pH can

significantly influence adsorption. For acid dyes, acidic pH is often favorable.

Add a pre-weighed amount of the prepared organobentonite (e.g., 0.1 g) to each flask.

Agitate the flasks at a constant speed and temperature for a specified period to reach

equilibrium (e.g., 120 minutes).

After agitation, centrifuge or filter the samples to separate the adsorbent from the solution.

Measure the final concentration of Acid Yellow 61 in the supernatant/filtrate using a

spectrophotometer at the dye's maximum absorbance wavelength.

Calculate the amount of dye adsorbed per unit mass of adsorbent (qₑ) using the following

equation: qₑ = (C₀ - Cₑ) * V / W Where:

qₑ is the adsorption capacity at equilibrium (mg/g)

C₀ is the initial dye concentration (mg/L)

Cₑ is the equilibrium dye concentration (mg/L)

V is the volume of the solution (L)

W is the mass of the adsorbent (g)
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This protocol can be used to study the effects of various parameters such as pH, initial dye

concentration, adsorbent dosage, and temperature on the adsorption of Acid Yellow 61. The

data obtained can be used to determine the adsorption isotherms and kinetics of the process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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